2-Methyl-4-[[1-(3-methylphenyl)sulfonylpiperidin-4-yl]methoxy]pyridine

• IUPAC Name: 2-methyl-4-[[1-(3-methylphenyl)sulfonylpiperidin-4-yl]methoxy]pyridine
• InChI: InChI=1S/C19H24N2O3S/c1-15-4-3-5-19(12-15)25(22,23)21-10-7-17(8-11-21)14-24-18-6-9-20-16(2)13-18/h3-6,9,12-13,17H,7-8,10-11,14H2,1-2H3
• InChI Key: FVNDMJIILBALOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)N2CCC(CC2)COC3=CC(=NC=C3)C
• Molecular Formula: C19H24N2O3S
• Molecular Weight: 360.5 g/mol

Description

The compound “2-Methyl-4-[[1-(3-methylphenyl)sulfonylpiperidin-4-yl]methoxy]pyridine” is a complex organic molecule that contains several functional groups, including a pyridine ring, a piperidine ring, a sulfonyl group, and a methoxy group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as indicated by its name, is quite complex. It includes a pyridine ring, which is a six-membered ring with one nitrogen atom, and a piperidine ring, which is a six-membered ring with one nitrogen atom. The sulfonyl group is attached to the piperidine ring, and the methoxy group is attached to the pyridine ring.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the pyridine ring might undergo electrophilic substitution reactions, while the piperidine ring might undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure and functional groups. For example, the presence of the pyridine and piperidine rings might make the compound relatively stable, while the sulfonyl and methoxy groups could affect its solubility.

Future Directions

The study of this compound could be an interesting area for future research. Its complex structure and the presence of several functional groups suggest that it could have interesting chemical and biological properties. Further studies could explore its synthesis, its reactivity, its physical and chemical properties, and its potential biological activity.